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Introduction

A-286982 is a potent and selective small-molecule antagonist of the Lymphocyte Function-
Associated Antigen-1 (LFA-1), which acts as an allosteric inhibitor of the LFA-1 and Intercellular
Adhesion Molecule-1 (ICAM-1) interaction.[1] This interaction is a critical component of the
immunological synapse, providing the necessary adhesion between T-cells and antigen-
presenting cells (APCs) to ensure sustained signaling for T-cell activation and subsequent
proliferation. By blocking this interaction, A-286982 serves as a valuable tool for studying the
roles of LFA-1 in immune responses and as a potential immunomodulatory therapeutic agent.
These application notes provide detailed protocols for utilizing A-286982 to inhibit T-cell
proliferation in vitro.

Mechanism of Action

T-cell activation and proliferation are initiated by the engagement of the T-cell receptor (TCR)
with a specific peptide-major histocompatibility complex (pMHC) on an APC. This initial signal
is strengthened and sustained by co-stimulatory signals and adhesive interactions, primarily
mediated by the binding of LFA-1 on the T-cell to ICAM-1 on the APC. A-286982 binds to an
allosteric site on the I-domain of LFA-1, inducing a conformational change that prevents its
binding to ICAM-1. This disruption of the LFA-1/ICAM-1 axis inhibits the stable cell-cell
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adhesion required for full T-cell activation, leading to a dose-dependent inhibition of T-cell
proliferation.

Quantitative Data Summary

The following table summarizes the key quantitative parameters of A-286982.

Parameter Assay Type Value (IC50) Reference
LFA-1/ICAM-1 Binding

o Cell-free ELISA 44 nM [1]
Inhibition
LFA-1-mediated Cell-based adhesion

) 35 nM [1]

Cellular Adhesion assay
T-Cell Proliferation Mixed Lymphocyte

o ) ) Low micromolar range  [2]
Inhibition (Estimated) Reaction

Signaling Pathway and Experimental Workflow
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Experimental Workflow for A-286982 T-Cell Proliferation Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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